1-[4-(4-Chloro-3-methoxyanilino)piperidin-1-yl]ethanone

• IUPAC Name: 1-[4-(4-chloro-3-methoxyanilino)piperidin-1-yl]ethanone
• InChI: InChI=1S/C14H19ClN2O2/c1-10(18)17-7-5-11(6-8-17)16-12-3-4-13(15)14(9-12)19-2/h3-4,9,11,16H,5-8H2,1-2H3
• InChI Key: FQXIAWGRUABVTQ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCC(CC1)NC2=CC(=C(C=C2)Cl)OC
• Molecular Formula: C14H19ClN2O2
• Molecular Weight: 282.76 g/mol

Description

1-[4-(4-Chloro-3-methoxyanilino)piperidin-1-yl]ethanone is a chemical compound that has been extensively studied for its potential applications in the field of drug development. This compound is also known as CEP-1347 and has been found to exhibit a range of biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of 1-[4-(4-Chloro-3-methoxyanilino)piperidin-1-yl]ethanone involves the inhibition of the c-Jun N-terminal kinase (JNK) signaling pathway. This pathway is involved in the regulation of cell death and has been implicated in the pathogenesis of neurodegenerative diseases and cancer. By inhibiting the JNK signaling pathway, 1-[4-(4-Chloro-3-methoxyanilino)piperidin-1-yl]ethanone has been found to exhibit neuroprotective and anti-cancer effects.
Biochemical and Physiological Effects:
1-[4-(4-Chloro-3-methoxyanilino)piperidin-1-yl]ethanone has been found to exhibit a range of biochemical and physiological effects. It has been found to inhibit the activation of JNK and the downstream signaling pathways involved in cell death. It has also been found to inhibit the expression of pro-inflammatory cytokines and chemokines. In addition, it has been found to exhibit anti-oxidant and anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

The advantages of using 1-[4-(4-Chloro-3-methoxyanilino)piperidin-1-yl]ethanone in lab experiments include its ability to inhibit the JNK signaling pathway, which is involved in the regulation of cell death and has been implicated in the pathogenesis of neurodegenerative diseases and cancer. Its ability to exhibit neuroprotective and anti-cancer effects makes it a promising candidate for drug development.
The limitations of using 1-[4-(4-Chloro-3-methoxyanilino)piperidin-1-yl]ethanone in lab experiments include its potential toxicity and the need for further studies to determine its efficacy in vivo. In addition, the optimal dosage and administration route of this compound need to be determined.

Future Directions

There are several future directions for the study of 1-[4-(4-Chloro-3-methoxyanilino)piperidin-1-yl]ethanone. These include:
1. Further studies to determine the optimal dosage and administration route of this compound in vivo.
2. Studies to determine the efficacy of this compound in animal models of neurodegenerative diseases and cancer.
3. Studies to determine the potential side effects and toxicity of this compound.
4. Development of derivatives of this compound with improved efficacy and reduced toxicity.
5. Studies to determine the potential use of this compound in combination with other drugs for the treatment of neurodegenerative diseases and cancer.
Conclusion:
1-[4-(4-Chloro-3-methoxyanilino)piperidin-1-yl]ethanone is a promising compound that has been extensively studied for its potential applications in the field of drug development. Its ability to inhibit the JNK signaling pathway and exhibit neuroprotective and anti-cancer effects makes it a promising candidate for drug development. Further studies are needed to determine its efficacy in vivo and its potential side effects and toxicity.

Synthesis Methods

The synthesis method of 1-[4-(4-Chloro-3-methoxyanilino)piperidin-1-yl]ethanone involves the reaction between 4-(4-Chloro-3-methoxyanilino)piperidine and ethyl chloroacetate in the presence of a base such as sodium hydroxide. The reaction proceeds through a nucleophilic substitution mechanism, resulting in the formation of 1-[4-(4-Chloro-3-methoxyanilino)piperidin-1-yl]ethanone.

Scientific Research Applications

1-[4-(4-Chloro-3-methoxyanilino)piperidin-1-yl]ethanone has been extensively studied for its potential applications in the field of drug development. It has been found to exhibit neuroprotective effects and has been studied for its potential use in the treatment of neurodegenerative diseases such as Parkinson's disease and Alzheimer's disease. It has also been studied for its potential use in the treatment of cancer.